Cas no 7090-41-7 (2,3,6,7-tetrachlorobiphenylene)

• Product Name: 2,3,6,7-tetrachlorobiphenylene
• CAS No: 7090-41-7
• MF: C₁₂H₄Cl₄
• MW: 289.972159385681
• CID: 1746964
• PubChem ID: 81533
• Update Time: 2025-04-24

2,3,6,7-tetrachlorobiphenylene Chemical and Physical Properties

Names and Identifiers

• 2,3,6,7-tetrachlorobiphenylene
• Biphenylene, 2,3,6,7-tetrachloro-
• DTXCID60143624
• AKOS004907508
• 7090-41-7
• DTXSID60221133

• Inchi： 1S/C12H4Cl4/c13-9-1-5-6(2-10(9)14)8-4-12(16)11(15)3-7(5)8/h1-4H
• InChI Key： WOCSOSVVVSBRCE-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C2C3C=C(C(=CC=3C2=C1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 287.90692
• Monoisotopic Mass: 287.906711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 2,3,6,7-tetrachlorobiphenylene

Chemical Profile of 2,3,6,7-tetrachlorobiphenylene (CAS No. 7090-41-7)

2,3,6,7-tetrachlorobiphenylene, identified by its Chemical Abstracts Service (CAS) number 7090-41-7, is a halogenated aromatic compound that has garnered significant attention in the field of chemical biology and material science due to its unique structural and electronic properties. This compound, featuring a biphenyl core substituted with chlorine atoms at the 2, 3, 6, and 7 positions, exhibits distinct chemical reactivity and potential applications in various industrial and research contexts.

The molecular structure of 2,3,6,7-tetrachlorobiphenylene consists of two benzene rings connected by a single bond, with chlorine atoms strategically positioned to influence its electronic characteristics. This arrangement imparts a high degree of electrophilicity to the molecule, making it a valuable intermediate in organic synthesis. The presence of multiple chlorine atoms also enhances its solubility in non-polar solvents, facilitating its use in solution-based reactions and material formulations.

In recent years, 2,3,6,7-tetrachlorobiphenylene has been explored for its potential applications in the development of advanced materials. Its aromatic structure and halogenation pattern make it a suitable precursor for designing liquid crystals, organic semiconductors, and conductive polymers. Researchers have demonstrated its utility in synthesizing novel compounds that exhibit improved thermal stability and electrical conductivity, which are critical properties for next-generation electronic devices.

One of the most intriguing aspects of 2,3,6,7-tetrachlorobiphenylene is its reactivity towards various nucleophiles. The electron-withdrawing nature of the chlorine substituents activates the aromatic ring towards substitution reactions, allowing for the introduction of diverse functional groups. This property has been leveraged in the synthesis of complex molecules with tailored biological activities. For instance, derivatives of 2,3,6,7-tetrachlorobiphenylene have been investigated for their potential as intermediates in pharmaceutical development.

Recent studies have highlighted the role of 2,3,6,7-tetrachlorobiphenylene in medicinal chemistry. Its structural motif is reminiscent of several bioactive molecules known to interact with biological targets. By modifying the chlorine pattern or introducing additional functional groups, researchers aim to develop compounds with enhanced binding affinity and selectivity. Preliminary findings suggest that certain derivatives may exhibit promising pharmacological effects in vitro.

The synthesis of 2,3,6,7-tetrachlorobiphenylene typically involves chlorination reactions on biphenyl or its substituted analogs. Advanced synthetic methodologies have been developed to achieve high yields and purity levels. Techniques such as directed ortho-metalation followed by chlorination or electrochemical chlorination have been reported to be particularly effective. These methods not only improve efficiency but also minimize unwanted byproducts.

In terms of applications beyond materials science and pharmaceuticals, 2 ,3 ,6 ,7 -tetrachlorobiphenylene has shown potential in environmental chemistry. Its stability under various conditions makes it a candidate for use in sensors and analytical methods for detecting environmental pollutants. Additionally, 2 ,3 ,6 ,7 -tetrachlorobiphenylene derivatives have been explored as catalysts or ligands in transition metal-catalyzed reactions.

The future prospects for 2 ,3 ,6 ,7 -tetrachlorobiphenylene are vast and multifaceted. Ongoing research aims to uncover new synthetic pathways that enhance its accessibility and utility. Collaborative efforts between chemists and engineers are expected to drive innovation in areas such as organic electronics and green chemistry. As our understanding of the compound's properties evolves, 2 ,3 ,6 ,7 -tetrachlorobiphenylene is poised to play an increasingly significant role in scientific advancements.